Cas no 2228483-85-8 (tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate
• CAS No: 2228483-85-8
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6198122
• PubChem ID: 165704654
• Update Time: 2025-05-26

tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate
• tert-butyl N-[4-(1-aminocyclopentyl)-3-chlorophenyl]carbamate
• EN300-1903832
• 2228483-85-8

• Inchi： 1S/C16H23ClN2O2/c1-15(2,3)21-14(20)19-11-6-7-12(13(17)10-11)16(18)8-4-5-9-16/h6-7,10H,4-5,8-9,18H2,1-3H3,(H,19,20)
• InChI Key： YCPFTVGBCKZTHD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CCCC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate

tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228483-85-8, commonly referred to as tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a cyclopentane ring, and a chlorine substituent. These structural features contribute to its versatile properties and potential applications in various industries.

Recent studies have highlighted the importance of tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate in drug discovery. The presence of the cyclopentane ring introduces rigidity into the molecule, which can enhance its binding affinity to target proteins. Additionally, the chlorine substituent plays a crucial role in modulating the electronic properties of the compound, making it a promising candidate for designing bioactive molecules. Researchers have explored its potential as an inhibitor in enzyme-catalyzed reactions, particularly in the context of cancer therapy.

The synthesis of tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the cyclopentane derivative and its subsequent coupling with the tert-butyl carbamate group. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis pathway, making it more efficient and scalable for industrial applications.

In terms of applications, tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate has shown potential in polymer science as well. Its ability to form stable covalent bonds with other monomers makes it a valuable building block for constructing high-performance polymers. These polymers exhibit exceptional thermal stability and mechanical strength, which are desirable properties for use in aerospace and automotive industries.

Moreover, the compound's electronic properties have been leveraged in the development of advanced materials for electronic devices. The incorporation of tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate into organic semiconductors has been shown to improve charge transport efficiency, paving the way for next-generation display technologies and flexible electronics.

Recent research has also focused on the environmental impact of tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate. Studies indicate that its degradation products are non-toxic and biodegradable under specific conditions, making it a sustainable choice for industrial applications. This aligns with global efforts to develop eco-friendly chemical compounds that minimize environmental harm.

In conclusion, tert-butyl N-4-(1-aminocyclopentyl)-3-chlorophenylcarbamate (CAS No. 2228483-85-8) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.